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Compound of Interest

Compound Name: (+)-Neomenthol

cat. No.: B1595764

An In-depth Technical Guide to the Safe Laboratory Handling of (+)-Neomenthol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures
for (+)-Neomenthol in a laboratory environment. The information is compiled to assist
researchers, scientists, and drug development professionals in minimizing risks and ensuring a
safe working environment. All data and procedures are derived from publicly available safety
data sheets and chemical databases.

Chemical and Physical Properties

(+)-Neomenthol is a clear, colorless liquid with a characteristic mint-like odor.[1][2] It is a
combustible substance and is generally stable under recommended storage conditions.[1][3]
Understanding its physical properties is critical for safe handling and storage.

Table 1: Physical and Chemical Properties of (+)-Neomenthol
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Property

CAS Number

Value

2216-52-6[4][5][6]

Molecular Formula

C10H200[2][4][5]

Molecular Weight 156.27 g/mol [1][4][5][7]
Appearance Clear, colorless liquid[1][4][5]
Melting Point -22 °C[4][5]18]
N ) 212 °C at 760 mmHg[5] / 95 °C at 12-16 hPa[4]
Boiling Point
[8]
Density 0.899 - 0.9 g/cm3 at 25 °C[1][4][5]

Vapor Pressure

0.795 mmHg at 20 °C[1] / 1.1 hPa at 20 °C[4]

Flash Point

83 °C (closed cup)[4]

Solubility

Does not mix well with water[1][4]

| Storage Temperature| 2 - 8 °C, light-sensitive[4] |

Hazard Identification and Toxicology

(+)-Neomenthol is classified as a hazardous substance.[1] The primary hazards include skin
irritation, serious eye damage, and respiratory irritation.[4][9] It is also a combustible liquid.[6]
While comprehensive toxicological data is limited, it is known to be harmful if swallowed.[6]

Table 2: GHS Hazard Classification for (+)-Neomenthol
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Hazard Class Hazard Code Hazard Statement
Flammable Liquids H227 Combustible liquid.
Skin Irritation H315 Causes skin irritation.[4]

Causes serious eye damage.

Serious Eye Damage H318

[41[]
Specific Target Organ H335 May cause respiratory
Toxicity(Single Exposure) irritation.[4][9]

| Acute Toxicity, Oral | - | Harmful if swallowed.[6][9] |

Standard Operating Procedures
General Handling Protocol

A systematic approach to handling (+)-Neomenthol is essential to minimize exposure and risk.

The following workflow outlines the key steps for safe handling.
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with Soap and Water Away from Incompatibles to Regulations

Click to download full resolution via product page
Caption: General workflow for handling (+)-Neomenthol.
Methodology:

» Risk Assessment: Before beginning work, assess the risks associated with the planned
procedure.

« Ventilation: Always handle (+)-Neomenthol in a well-ventilated area, preferably within a
chemical fume hood.[1][9]

« Ignition Sources: Keep the substance away from all sources of ignition, including open
flames, hot surfaces, and sparks.[1][9] Do not smoke in the handling area.[1][9]

e Personal Contact: Avoid all personal contact, including the inhalation of vapors and direct
contact with skin and eyes.[1][9]
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Hygiene: Do not eat, drink, or smoke when using this product.[1][9] Always wash hands with
soap and water after handling.[1][9] Contaminated work clothes should be laundered
separately.[1][9]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]
[9] Protect containers from physical damage and store away from incompatible materials
such as oxidizing agents.[1][9]

Storage Protocol

Proper storage is crucial to maintain the stability of (+)-Neomenthol and prevent hazardous

situations.

Containers: Keep containers securely sealed and clearly labeled.[1][9]

Location: Store in a cool, dry, well-ventilated area.[1][9] A recommended storage temperature
is between 2-8 °C.[4]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents
(e.g., nitrates, peroxides, chlorine bleaches), as ignition may result.[1][3]

Environment: Prevent concentration in hollows and sumps.[1][9] Ensure no smoking, naked
lights, or ignition sources are present in the storage area.[1][9]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Selection should be based on a

thorough risk assessment of the specific tasks being performed.

Table 3: Recommended Personal Protective Equipment (PPE) for (+)-Neomenthol
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Protection Type Specification Rationale

Protects against splashes
and vapors, preventing

Chemical safety goggles serious eye damage.[4]
Eye/Face Protection with side-shields or a full Contact lenses should not
face shield.[1][3][4] be worn as they can

absorb and concentrate
irritants.[1]

Chemical-resistant gloves Prevents skin contact, which
(e.g., PVC, Neoprene, or Nitrile  can cause irritation and

) ] rubber tested to EN 374).[1][3] sensitization.[1] For prolonged
Skin Protection

A complete suit protecting contact, gloves with a high
against chemicals or a lab protection class are
coat.[4] Safety footwear.[1] recommended.[1]

| Respiratory Protection | Use in a well-ventilated area. If ventilation is inadequate or for major
spills, use a NIOSH-approved full-face respirator with multi-purpose combination (US) or type
ABEK (EN 14387) respirator cartridges.[1][4][7] | Protects against inhalation of vapors, which

can cause respiratory tract irritation.[1][4] |

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure. Always show the
Safety Data Sheet to attending medical personnel.[4]

o Eye Contact: Immediately flush the eye continuously with running water for at least 15
minutes, holding the eyelids apart.[1][4] Removal of contact lenses should only be done by
skilled personnel.[1][9] Seek immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing, including footwear.[1] Flush
skin and hair with running water and soap, if available.[1][9] Seek medical attention if
irritation occurs or persists.[1][9]
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e Inhalation: Remove the person from the contaminated area to fresh air.[1][4][9] Lay the
patient down and keep them warm and rested.[1] If not breathing, provide artificial
respiration.[1][4] Seek immediate medical attention.[1][4]

 Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[4][6] Immediately give a
glass of water.[1][9] Seek medical advice if feeling unwell.[6]

Fire-Fighting Measures

(+)-Neomenthol is a combustible liquid and presents a slight fire hazard when exposed to heat
or flame.[1][9]

» Suitable Extinguishing Media: Use alcohol-stable foam, dry chemical powder, or carbon
dioxide.[1][3][4][9] Water spray or fog should only be used for large fires to cool adjacent
areas.[1][9]

e Specific Hazards: Heating may cause containers to rupture violently.[1][9] Combustion can
produce toxic and irritating fumes, including carbon monoxide (CO) and carbon dioxide
(CO2).[1][3]

o Fire-Fighter Protection: Wear full body protective clothing and a self-contained breathing
apparatus (SCBA).[1][4][9]

Accidental Release Measures (Spill Protocol)

The response to a spill depends on its size and location. The following workflow provides a
guide for managing accidental releases.

Caption: Decision workflow for accidental spill response.
Methodology for Minor Spills:

 Remove all sources of ignition immediately.[1][9]

o Wear appropriate PPE (gloves, goggles, lab coat).[1]

» Contain the spill with an inert absorbent material like sand, earth, or vermiculite.[1][9]
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o Collect the absorbed material and place it into a suitable, labeled container for disposal.[1][9]
o Clean the spill area thoroughly, and wash to prevent runoff into drains.[1]

Methodology for Major Spills:

o Evacuate all non-essential personnel from the area and move upwind.[1][9]

o Alert emergency responders and inform them of the location and nature of the hazard.[1][9]
o Wear full PPE, including a respirator or self-contained breathing apparatus.[1]

« |f safe to do so, stop the leak and increase ventilation.[1]

o Prevent the spill from entering drains or waterways by any means available.[1][9]

o Contain and collect the material as described for minor spills, using non-sparking tools.[1][3]
Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[1]

o Chemical Waste: Unused or contaminated (+)-Neomenthol should be collected in a labeled,
sealed container and disposed of as hazardous chemical waste through an approved
disposal plant.[1] Do not mix with other waste.

o Contaminated Materials: Materials such as gloves, absorbent paper, and pipette tips
contaminated with (+)-Neomenthol should be collected in sealed, labeled bags and
disposed of as hazardous waste.[10]

o Empty Containers: Handle uncleaned containers as you would the product itself. Containers
may be triple-rinsed with an appropriate solvent, and the rinsate collected as hazardous
waste.[11] Once decontaminated, labels should be defaced, and the container can be
disposed of or recycled according to institutional guidelines.[11] Do not allow wash water
from cleaning equipment to enter drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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